Cas no 1804178-50-4 (1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one
• CAS No: 1804178-50-4
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5008059
• Update Time: 2025-07-25

1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one

• Inchi： 1S/C11H12Cl2O/c1-8-4-9(5-11(14)7-13)2-3-10(8)6-12/h2-4H,5-7H2,1H3
• InChI Key： AGJABHGKISFIOY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one

Comprehensive Analysis of 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one (CAS No. 1804178-50-4)

The compound 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one (CAS No. 1804178-50-4) is a specialized organic molecule with significant relevance in modern chemical research and industrial applications. Its unique structure, featuring a chloromethyl group and a methylphenyl backbone, makes it a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

One of the key features of 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one is its role as a building block for more complex molecules. The presence of reactive functional groups, such as the chloro and ketone moieties, allows for diverse chemical transformations. This adaptability has led to its use in the synthesis of bioactive compounds, where precision and selectivity are paramount. Recent studies have highlighted its utility in creating novel derivatives with potential therapeutic benefits.

In the context of current trends, the demand for high-purity intermediates like 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one has surged, driven by advancements in green chemistry and sustainable manufacturing. Environmental concerns and regulatory pressures have prompted industries to seek eco-friendly synthesis routes, and this compound’s compatibility with catalytic processes aligns well with these goals. Additionally, its stability under various conditions makes it a reliable choice for large-scale production.

Another area of interest is the compound’s potential in material science. Its aromatic and aliphatic components contribute to the development of advanced polymers and coatings. For instance, researchers are exploring its incorporation into UV-resistant materials and high-performance adhesives. These applications are particularly relevant in industries such as automotive and aerospace, where durability and performance are critical.

From a safety and handling perspective, 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one requires careful management due to its reactive nature. Proper storage conditions, including temperature control and moisture avoidance, are essential to maintain its integrity. Laboratories and production facilities must adhere to standardized protocols to ensure safe usage, minimizing risks associated with chemical reactivity.

The analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods provide detailed insights into its purity, structural confirmation, and potential impurities. Quality control is a critical aspect, especially for pharmaceutical-grade applications, where even trace contaminants can impact efficacy and safety.

In summary, 1-Chloro-3-(4-(chloromethyl)-3-methylphenyl)propan-2-one (CAS No. 1804178-50-4) represents a valuable chemical entity with broad applicability across multiple sectors. Its synthesis, properties, and potential uses continue to attract attention from researchers and industry professionals alike. As the chemical landscape evolves, this compound is poised to play a pivotal role in innovation and development.